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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395

Essential Safety and Handling Guide for Bis(2-
ethylhexyl) azelate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Bis(2-ethylhexyl) azelate (CAS No. 103-24-2) in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe and compliant use of this substance.

Chemical and Physical Properties

Bis(2-ethylhexyl) azelate is a colorless, odorless liquid.[1][2] It is primarily used as a
plasticizer.[3][4] A summary of its key physical and chemical properties is provided below.
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Property

Value

Molecular Formula

C25H4804

Molecular Weight 412.65 g/mol [5]

Appearance Colorless to pale yellow, odorless liquid[1][2][3]
Melting Point -78 °C[1][3]

Boiling Point 237 °C @ 5 mm Hg[1][5]

Density 0.915 - 0.92 g/cm3 @ 25 °C[1][4][5]

Flash Point 184.6 - 195 °C[2][5]

Solubility Insoluble in water; soluble in ethanol, acetone,

and benzene.[1][6]

Vapor Pressure

5.04 x 10~ hPa @ 25 °C[7]

Hazard Identification and Personal Protective Equipment
(PPE)

While Bis(2-ethylhexyl) azelate is not classified as a hazardous substance under GHS
criteria, it is recommended to handle it with care to minimize exposure.[1][8] It may cause mild
skin and eye irritation.[1]

Engineering Controls:

o Work in a well-ventilated area. Use a local exhaust ventilation system to prevent the
generation of vapor or mist.[8]

e Ensure a safety shower and eye wash station are readily accessible.[S]

Personal Protective Equipment (PPE): The following PPE is recommended for handling Bis(2-
ethylhexyl) azelate:
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PPE Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical goggles.[9]

Protects against splashes and

eye irritation.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene).

Prevents skin contact and
potential irritation. Gloves
should be inspected before
use and disposed of properly
after handling.[10]

Skin and Body Protection

Lab coat or protective clothing.

Minimizes skin exposure.[9]

Respiratory Protection

Generally not required with
adequate ventilation. If mists
are generated or ventilation is
poor, use a NIOSH/MSHA-
approved respirator.[9][10]

Protects against inhalation of

aerosols.

Step-by-Step Handling and Storage Procedures

Receiving and Storage:

Handling:

Keep the container tightly closed when not in use.[10]

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[10]

Store away from strong oxidizing agents and sources of ignition.[9]

» Before handling, ensure all recommended PPE is worn correctly.

e Avoid contact with eyes, skin, and clothing.[8]

» Avoid inhalation of any vapor or mist.
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e Handle in accordance with good industrial hygiene and safety practices.[9]

e Wash hands thoroughly after handling the chemical.[8]

Emergency Procedures

Situation Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) o ]

upper and lower eyelids. If irritation persists,

seek medical attention.[3][10]

Remove contaminated clothing. Wash the
) affected skin area with soap and plenty of water.
Skin Contact o ) )
If skin irritation occurs, get medical advice.[8]

[10]

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation . : o
give oxygen. Seek medical attention if you feel
unwell.[8][10]
Do not induce vomiting. Rinse mouth with water.
_ Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention.[8]

[°]

Ensure adequate ventilation. Wear appropriate
) ) PPE. Absorb the spill with inert material (e.qg.,
Accidental Release/Spill o o )
sand, vermiculite) and collect it in a suitable

container for disposal.[10][11]

Use dry powder, foam, water spray, or carbon
dioxide (CO2) to extinguish the fire. Wear self-

contained breathing apparatus and full

Fire

protective gear.[8][9]

Disposal Plan

Waste Disposal:
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» Disposal of Bis(2-ethylhexyl) azelate must be in accordance with all applicable local, state,
and federal regulations.[8]

e Itis recommended to entrust the disposal to a licensed waste disposal company.[8]
Contaminated Packaging:
o Contaminated containers should be treated as hazardous waste.

» Dispose of used containers in accordance with local and national regulations after
completely removing the contents.[8][10]

Workflow for Safe Handling of Bis(2-ethylhexyl)
azelate

The following diagram illustrates the logical workflow for the safe handling of Bis(2-ethylhexyl)
azelate, from preparation to disposal.
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Caption: Logical workflow for the safe handling of Bis(2-ethylhexyl) azelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. tcichemicals.com [tcichemicals.com]

. ehs.sfsu.edu [ehs.sfsu.edu]

. myusf.usfca.edu [myusf.usfca.edu]

. safety.fsu.edu [safety.fsu.edu]

. chemicalbook.com [chemicalbook.com]
. cdn.mscdirect.com [cdn.mscdirect.com]
. ehs.yale.edu [ehs.yale.edu]

. Bis(2-ethylhexyl) azelate | C25H4804 | CID 7642 - PubChem [pubchem.ncbi.nim.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. scipoly.com [scipoly.com]
e 10. biotech.gsu.edu [biotech.gsu.edu]
e 11. hpc-standards.com [hpc-standards.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Bis(2-
ethylhexyl) azelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044395#personal-protective-equipment-for-handling-
bis-2-ethylhexyl-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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